Cas no 1425927-69-0 (3-methyl-6-nitro-1,2-dihydroquinolin-2-one)

• Product Name: 3-methyl-6-nitro-1,2-dihydroquinolin-2-one
• CAS No: 1425927-69-0
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 2113733
• PubChem ID: 54548021
• Update Time: 2025-04-21

3-methyl-6-nitro-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-nitro-2(1H)-Quinolinone
• 3-methyl-6-nitro-1,2-dihydroquinolin-2-one
• DA-23331
• AKOS026742271
• NS-02136
• EN300-173929
• SCHEMBL14722450
• MFCD28064210
• Z1814720276
• 3-methyl-6-nitro-1H-quinolin-2-one
• CS-0446100
• 3-Methyl-6-nitroquinolin-2(1H)-one
• 1425927-69-0
• AHC92769

• Inchi： 1S/C10H8N2O3/c1-6-4-7-5-8(12(14)15)2-3-9(7)11-10(6)13/h2-5H,1H3,(H,11,13)
• InChI Key： ZHXVVXCIXJSYTL-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CC2C=C(C=CC=2N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.053
• Monoisotopic Mass: 204.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9A^2
• XLogP3: 1.5